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Compound of Interest

Compound Name: Ritlecitinib tosylate

Cat. No.: B12366228

For Researchers, Scientists, and Drug Development Professionals

This guide provides core molecular information for ritlecitinib tosylate, a kinase inhibitor. The
data is presented to support research and development activities.

Molecular Data Summary

The fundamental molecular characteristics of ritlecitinib tosylate are detailed below. This
information is critical for a range of applications, from experimental design to formulation
development.

Property Value

Molecular Formula C22H27N504S[1][2]
Molecular Weight 457.55 g/mol [2][3][4]
CAS Number 2192215-81-7[1][3][4]

Chemical Structure and Signaling

Ritlecitinib tosylate is an orally active and selective Janus kinase 3 (JAK3) inhibitor. Its
mechanism of action involves the inhibition of signaling pathways crucial for immune cell
activation and proliferation.
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To illustrate the logical relationship of the compound's components, the following diagram
breaks down ritlecitinib tosylate into its constituent active moiety and salt form.
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Decomposition of Ritlecitinib Tosylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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